(4-Bromo-2,5-difluorophenyl)methanol
Cat. No. B1532498
M. Wt: 223.01 g/mol
InChI Key: CXEWREITGADCOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08168637B2
Procedure details
To a solution of 2 g (8.44 mmol) of 4-bromo-2,5-difluorobenzoic acid (prepared according to the procedure of Ishikawa et al., Kogyo Kagaku Zasshi, pg 972-979, 1970) in 20 mL of tetrahydrofuran was added 40 mL of a 1M solution of borane-tetrahydrofuran complex. The solution was heated under reflux for 64 h, cooled to ambient temperature and 100 mL of methanol was added. The reaction was then heated for a further 2 h, cooled and concentrated in vacuo. Purification by flash chromatography (silica gel, 9:1 hexane:ethyl acetate) afforded 1.6 g of 4-bromo-2,5-difluorobenzyl alcohol. To a solution of 1.3 g (5.6 mmol) of 4-bromo-2,5-difluorobenzyl alcohol in 20 mL of dichloromethane at 0° C. was added 2.27 g (6.7 mmol) of carbon tetrabromide and 1.8 g (6.7 mmol) of triphenylphosphine. The reaction was stirred for 2 h at this temperature, the solvent was removed in vacuo and the residue stirred with 100 mL of diethyl ether. The solution was filtered, concentrated in vacuo, and purified by flash chromatography (silica gel, 9:1 hexane:ethyl acetate) to afford 1.5 g of the title compound.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:9]([F:10])=[CH:8][C:5]([CH2:6]O)=[C:4]([F:11])[CH:3]=1.C(Br)(Br)(Br)[Br:13].C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1>ClCCl>[Br:1][C:2]1[C:9]([F:10])=[CH:8][C:5]([CH2:6][Br:13])=[C:4]([F:11])[CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(CO)C=C1F)F
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Name
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Quantity
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2.27 g
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Type
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reactant
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Smiles
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C(Br)(Br)(Br)Br
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Name
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 2 h at this temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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STIRRING
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Type
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STIRRING
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Details
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the residue stirred with 100 mL of diethyl ether
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FILTRATION
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Type
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FILTRATION
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Details
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The solution was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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purified by flash chromatography (silica gel, 9:1 hexane:ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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BrC1=CC(=C(CBr)C=C1F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
